![molecular formula C14H16N4 B5168196 6-(1-piperazinyl)-2,4'-bipyridine bis(trifluoroacetate)](/img/structure/B5168196.png)
6-(1-piperazinyl)-2,4'-bipyridine bis(trifluoroacetate)
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-(1-piperazinyl)-2,4'-bipyridine bis(trifluoroacetate), also known as PIPER, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a heterocyclic organic compound that contains two pyridine rings and a piperazine ring. In
Mechanism of Action
The exact mechanism of action of 6-(1-piperazinyl)-2,4'-bipyridine bis(trifluoroacetate) is not fully understood. However, it is believed to act as a modulator of certain receptors in the brain, particularly the dopamine D2 receptor and the sigma-1 receptor. By binding to these receptors, 6-(1-piperazinyl)-2,4'-bipyridine bis(trifluoroacetate) can alter their function and activity, which can have a range of effects on physiological processes.
Biochemical and physiological effects:
6-(1-piperazinyl)-2,4'-bipyridine bis(trifluoroacetate) has been found to have a range of biochemical and physiological effects. It has been shown to increase dopamine release in the brain, which can have a range of effects on mood, motivation, and reward. It has also been found to have neuroprotective effects, which may make it useful in the treatment of certain neurological disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 6-(1-piperazinyl)-2,4'-bipyridine bis(trifluoroacetate) in lab experiments is its high affinity for certain receptors in the brain. This makes it a useful tool for studying the function of these receptors and their role in various physiological processes. However, one limitation of using 6-(1-piperazinyl)-2,4'-bipyridine bis(trifluoroacetate) is its potential toxicity. It is important to use appropriate safety precautions when handling this compound.
Future Directions
There are several potential future directions for research on 6-(1-piperazinyl)-2,4'-bipyridine bis(trifluoroacetate). One area of interest is its potential use in the treatment of neurological disorders such as Parkinson's disease and schizophrenia. Another area of interest is its potential use as a tool for studying the function of certain receptors in the brain. Additionally, further research is needed to fully understand the mechanism of action of 6-(1-piperazinyl)-2,4'-bipyridine bis(trifluoroacetate) and its potential effects on physiological processes.
Synthesis Methods
The synthesis of 6-(1-piperazinyl)-2,4'-bipyridine bis(trifluoroacetate) involves the reaction of 2,4-dichloro-6-(1-piperazinyl)pyridine with trifluoroacetic acid. The reaction is carried out in the presence of a base such as potassium carbonate. The product is then purified by recrystallization to obtain the bis(trifluoroacetate) salt of 6-(1-piperazinyl)-2,4'-bipyridine bis(trifluoroacetate).
Scientific Research Applications
6-(1-piperazinyl)-2,4'-bipyridine bis(trifluoroacetate) has been widely studied for its potential applications in scientific research. It has been found to have a high affinity for certain receptors in the brain, such as the dopamine D2 receptor and the sigma-1 receptor. This makes it a useful tool for studying the function of these receptors and their role in various physiological processes.
Properties
IUPAC Name |
1-(6-pyridin-4-ylpyridin-2-yl)piperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N4/c1-2-13(12-4-6-15-7-5-12)17-14(3-1)18-10-8-16-9-11-18/h1-7,16H,8-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MWLJTCVRQLLWPV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)C2=CC=CC(=N2)C3=CC=NC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.